86-28-2

9-Ethylcarbazole

In Stock

• CAS RN:
• 86-28-2

• Formula:
• C14H13N

• InChI:
• InChI=1S/C14H13N/c1-2-15-13-9-5-3-7-11(13)12-8-4-6-10-14(12)15/h3-10H,2H2,1H3

• InChIKey:
• PLAZXGNBGZYJSA-UHFFFAOYSA-N

• 9-Ethylcarbazole is a biochemical.

Cyclohexene sulfide

In Stock

• CAS RN:
• 286-28-2

• Formula:
• C6H10S

• InChI:
• InChI=1S/C6H10S/c1-2-4-6-5(3-1)7-6/h5-6H,1-4H2

• InChIKey:
• PQWJNIJNYRPOAA-UHFFFAOYSA-N

• Cyclohexene sulfide is a useful research compound. Its molecular formula is C6H10S and its molecular weight is 114.21 g/mol. The purity is usually 95%.

Fraxinol

In Stock

• CAS RN:
• 486-28-2

• Formula:
• C11H10O5

• InChI:
• InChI=1S/C11H10O5/c1-14-8-5-7-6(3-4-9(12)16-7)11(15-2)10(8)13/h3-5,13H,1-2H3

• InChIKey:
• PBPNOAHYDPHKFH-UHFFFAOYSA-N

• Fraxinol is a coumarin originally isolated from Ash tree bark. It inhibits growth of GLC-4 small cell lung carcinoma and COLO 320 colorectal cancer cells (IC50s = 193 and 165 μM, respectively). Fraxinol potentiates barbiturate-induced sleep in rats and rabbits.
  6-Hydroxy-5, 7-dimethoxy-2H-chromen-2-one belongs to the class of organic compounds known as hydroxycoumarins. These are coumarins that contain one or more hydroxyl groups attached to the coumarin skeleton. 6-Hydroxy-5, 7-dimethoxy-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 6-hydroxy-5, 7-dimethoxy-2H-chromen-2-one can be found in sour cherry. This makes 6-hydroxy-5, 7-dimethoxy-2H-chromen-2-one a potential biomarker for the consumption of this food product.
  

3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile

In Stock

• CAS RN:
• 21486-28-2

• Formula:
• C11H6Cl2N2O

• InChI:
• InChI=1S/C11H6Cl2N2O/c1-6-7(5-14)11(15-16-6)10-8(12)3-2-4-9(10)13/h2-4H,1H3

• InChIKey:
• BGAZAVHIYJQMRP-UHFFFAOYSA-N

• 3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C11H6Cl2N2O and its molecular weight is 253.08 g/mol. The purity is usually 95%.

(4-Methoxy-benzylamino)-acetonitrile

In Stock

• CAS RN:
• 63086-28-2

• Formula:
• C10H12N2O

• InChI:
• InChI=1S/C10H12N2O/c1-13-10-4-2-9(3-5-10)8-12-7-6-11/h2-5,12H,7-8H2,1H3

• InChIKey:
• YLTXKLKHLKFNLB-UHFFFAOYSA-N

• (4-Methoxy-benzylamino)-acetonitrile is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.

2-Chloro-3-hydrazinylpyrazine

In Stock

• CAS RN:
• 63286-28-2

• Formula:
• C4H5ClN4

• InChI:
• InChI=1S/C4H5ClN4/c5-3-4(9-6)8-2-1-7-3/h1-2H,6H2,(H,8,9)

• InChIKey:
• PUUGNIKJWZNTBK-UHFFFAOYSA-N

• 2-Chloro-3-hydrazinylpyrazine is a useful research compound. Its molecular formula is C4H5ClN4 and its molecular weight is 144.56 g/mol. The purity is usually 95%.

Globuxanthone

• CAS RN:
• 13586-28-2

• Formula:
• C18H16O5

• InChI:
• InChI=1S/C18H16O5/c1-4-18(2,3)10-8-12(20)15(22)13-14(21)9-6-5-7-11(19)16(9)23-17(10)13/h4-8,19-20,22H,1H2,2-3H3

• InChIKey:
• OBZOCMORJAPERH-UHFFFAOYSA-N

• Globuxanthone is a natural product found in Garcinia vilersiana, Garcinia xanthochymus, and other organisms with data available.

N-[[4-(2,5-dimethylphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

In Stock

• CAS RN:
• 393586-28-2

• Formula:
• C32H30N6O3S2

• InChI:
• InChI=1S/C32H30N6O3S2/c1-20-9-12-23(13-10-20)26-17-24(28-7-5-15-42-28)36-38(26)30(39)19-43-32-35-34-29(18-33-31(40)27-6-4-14-41-27)37(32)25-16-21(2)8-11-22(25)3/h4-16,26H,17-19H2,1-3H3,(H,33,40)

• InChIKey:
• PMNQUQRSPPIHMS-UHFFFAOYSA-N

• N-[[4-(2,5-dimethylphenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C32H30N6O3S2 and its molecular weight is 610.75. The purity is usually 95%.

6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane

In Stock

• CAS RN:
• 898786-28-2

• Formula:
• C13H14ClF3O2

• InChI:
• InChI=1S/C13H14ClF3O2/c14-8-3-1-2-7-12(18)10-5-4-6-11(9-10)19-13(15,16)17/h4-6,9H,1-3,7-8H2

• InChIKey:
• LQUNGNOQEGPKPH-UHFFFAOYSA-N

• 6-Chloro-1-oxo-1-(3-trifluoromethoxyphenyl)hexane is a useful research compound. Its molecular formula is C13H14ClF3O2 and its molecular weight is 294.69 g/mol. The purity is usually 95%.

4-[2-amino-3-cyano-6-methyl-4,4-bis(trifluoromethyl)pyridin-1-yl]-N-(1,3-thiazol-2-yl)benzenesulfonamide

• CAS RN:
• 356586-28-2

• Formula:
• C18H13F6N5O2S2

• InChI:
• InChI=1S/C18H13F6N5O2S2/c1-10-8-16(17(19,20)21,18(22,23)24)13(9-25)14(26)29(10)11-2-4-12(5-3-11)33(30,31)28-15-27-6-7-32-15/h2-8H,26H2,1H3,(H,27,28)

• InChIKey:
• WOGAGCQDNZXLIU-UHFFFAOYSA-N

• 4-[2-amino-3-cyano-6-methyl-4,4-bis(trifluoromethyl)pyridin-1-yl]-N-(1,3-thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H13F6N5O2S2 and its molecular weight is 509.5g/mol. The purity is usually 95%.

N1-cycloheptyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-28-2

• Formula:
• C22H33N3O6S

• InChI:
• InChI=1S/C22H33N3O6S/c1-16-14-18(10-11-19(16)30-2)32(28,29)25-12-7-13-31-20(25)15-23-21(26)22(27)24-17-8-5-3-4-6-9-17/h10-11,14,17,20H,3-9,12-13,15H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• DFLHJDWSNULJCX-UHFFFAOYSA-N

• N1-cycloheptyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H33N3O6S and its molecular weight is 467.58. The purity is usually 95%.

2-(3'-(3,5-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-ethylphenyl)acetamide

In Stock

• CAS RN:
• 893786-28-2

• Formula:
• C28H27N3O3S

• InChI:
• InChI=1S/C28H27N3O3S/c1-4-20-9-11-21(12-10-20)29-25(32)16-30-24-8-6-5-7-23(24)28(27(30)34)31(26(33)17-35-28)22-14-18(2)13-19(3)15-22/h5-15H,4,16-17H2,1-3H3,(H,29,32)

• InChIKey:
• GIVJGOZFYNOYPT-UHFFFAOYSA-N

• 2-(3'-(3,5-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H27N3O3S and its molecular weight is 485.6. The purity is usually 95%.

N-(3,5-dichlorophenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

In Stock

• CAS RN:
• 953186-28-2

• Formula:
• C21H19Cl2N3O3

• InChI:
• InChI=1S/C21H19Cl2N3O3/c1-29-18-5-2-4-14(10-18)19-7-8-21(28)26(25-19)9-3-6-20(27)24-17-12-15(22)11-16(23)13-17/h2,4-5,7-8,10-13H,3,6,9H2,1H3,(H,24,27)

• InChIKey:
• OOIOZLLOCHYEJC-UHFFFAOYSA-N

• N-(3,5-dichlorophenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C21H19Cl2N3O3 and its molecular weight is 432.3. The purity is usually 95%.

(2R,3R)-2-Amino-3-hydroxy-2-methylbutanoic acid

Usually In Stock

• CAS RN:
• 152786-28-2

• Formula:
• C5H11NO3

• InChI:
• InChI=1S/C5H11NO3/c1-3(7)5(2,6)4(8)9/h3,7H,6H2,1-2H3,(H,8,9)/t3-,5-/m1/s1

• InChIKey:
• NWZTXAMTDLRLFP-NQXXGFSBSA-N

• (2R,3R)-2-Amino-3-hydroxy-2-methylbutanoic acid is a useful research compound. Its molecular formula is C5H11NO3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.

3-Chloro-4-(pyridin-3-YL)-1,2,5-thiadiazole

In Stock

• CAS RN:
• 131986-28-2

• Formula:
• C7H4ClN3S

• InChI:
• InChI=1S/C7H4ClN3S/c8-7-6(10-12-11-7)5-2-1-3-9-4-5/h1-4H

• InChIKey:
• CMPNWGQBNRHIQZ-UHFFFAOYSA-N

• 3-Chloro-4-(pyridin-3-YL)-1,2,5-thiadiazole is a useful research compound. Its molecular formula is C7H4ClN3S and its molecular weight is 197.65 g/mol. The purity is usually 95%.

3-Chloro-4-fluorophenyl acetate

Usually In Stock

• CAS RN:
• 199586-28-2

• Formula:
• C8H6ClFO2

• InChI:
• InChI=1S/C8H6ClFO2/c1-5(11)12-6-2-3-8(10)7(9)4-6/h2-4H,1H3

• InChIKey:
• IPSIPXOXHRSGTM-UHFFFAOYSA-N

• 3-Chloro-4-fluorophenyl acetate is a useful research compound. Its molecular formula is C8H6ClFO2 and its molecular weight is 188.58 g/mol. The purity is usually 95%.

5-(3-aminobutan-2-yl)furan-2-carboxylic acid

In Stock

• CAS RN:
• 2293586-28-2

• Formula:
• C9H13NO3

• 5-(3-aminobutan-2-yl)furan-2-carboxylic acid is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.2. The purity is usually 95%.

2-chloro-5-((tetrahydro-2H-pyran-4-yl)methoxy)pyridine

In Stock

• CAS RN:
• 1506586-28-2

• Formula:
• C11H14ClNO2

• InChI:
• InChI=1S/C11H14ClNO2/c12-11-2-1-10(7-13-11)15-8-9-3-5-14-6-4-9/h1-2,7,9H,3-6,8H2

• InChIKey:
• NIEHTAOXEYUUFE-UHFFFAOYSA-N

• 2-chloro-5-((tetrahydro-2H-pyran-4-yl)methoxy)pyridine is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.

2-Fluoro-4-((4-methylpyridin-2-YL)methyl)pyridine

In Stock

• CAS RN:
• 1187386-28-2

• Formula:
• C12H11FN2

• InChI:
• InChI=1S/C12H11FN2/c1-9-2-4-14-11(6-9)7-10-3-5-15-12(13)8-10/h2-6,8H,7H2,1H3

• InChIKey:
• LNQNCCWYXSBFIL-UHFFFAOYSA-N

• 2-Fluoro-4-((4-methylpyridin-2-YL)methyl)pyridine is a useful research compound. Its molecular formula is C12H11FN2 and its molecular weight is 202.23 g/mol. The purity is usually 95%.

1-Cyclobutyl-4-(piperidin-4-yl)piperazine

In Stock

• CAS RN:
• 1878486-28-2

• Formula:
• C13H25N3

• InChI:
• InChI=1S/C13H25N3/c1-2-12(3-1)15-8-10-16(11-9-15)13-4-6-14-7-5-13/h12-14H,1-11H2

• InChIKey:
• COYHAHFFKITNJF-UHFFFAOYSA-N

• 1-Cyclobutyl-4-(piperidin-4-yl)piperazine is a useful research compound. Its molecular formula is C13H25N3 and its molecular weight is 223.36 g/mol. The purity is usually 95%.

6-(3-cyclopentylpropanoyl)-7-fluoro-3,4-dihydro-1H-quinolin-2-one

In Stock

• CAS RN:
• 1153886-28-2

• Formula:
• C17H20FNO2

• InChI:
• InChI=1S/C17H20FNO2/c18-14-10-15-12(6-8-17(21)19-15)9-13(14)16(20)7-5-11-3-1-2-4-11/h9-11H,1-8H2,(H,19,21)

• InChIKey:
• VGAXFJZCYSZMJZ-UHFFFAOYSA-N

• 6-(3-cyclopentylpropanoyl)-7-fluoro-3,4-dihydro-1H-quinolin-2-one is a useful research compound. Its molecular formula is C17H20FNO2 and its molecular weight is 289.35. The purity is usually 95%.

7-Nitropyrrolo[1,2-A]pyrazin-1(2H)-one

In Stock

• CAS RN:
• 1632286-28-2

• Formula:
• C7H5N3O3

• InChI:
• InChI=1S/C7H5N3O3/c11-7-6-3-5(10(12)13)4-9(6)2-1-8-7/h1-4H,(H,8,11)

• InChIKey:
• ZMMALYZUVYGNIG-UHFFFAOYSA-N

• 7-Nitropyrrolo[1,2-A]pyrazin-1(2H)-one is a useful research compound. Its molecular formula is C7H5N3O3 and its molecular weight is 179.135. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(quinoxalin-2-yl)methanone

In Stock

• CAS RN:
• 1797286-28-2

• Formula:
• C16H15N3O

• InChI:
• InChI=1S/C16H15N3O/c20-16(19-11-4-3-5-12(19)9-8-11)15-10-17-13-6-1-2-7-14(13)18-15/h1-4,6-7,10-12H,5,8-9H2

• InChIKey:
• QLIVIQRVRRHBDO-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(quinoxalin-2-yl)methanone is a useful research compound. Its molecular formula is C16H15N3O and its molecular weight is 265.316. The purity is usually 95%.

2-[(9-Methylpurin-6-yl)amino]-1-thiophen-2-yl-1-thiophen-3-ylethanol

Usually In Stock

• CAS RN:
• 2379986-28-2

• Formula:
• C16H15N5OS2

• InChI:
• InChI=1S/C16H15N5OS2/c1-21-10-20-13-14(18-9-19-15(13)21)17-8-16(22,11-4-6-23-7-11)12-3-2-5-24-12/h2-7,9-10,22H,8H2,1H3,(H,17,18,19)

• InChIKey:
• DTBUNNLIROHCDE-UHFFFAOYSA-N

• 2-[(9-Methylpurin-6-yl)amino]-1-thiophen-2-yl-1-thiophen-3-ylethanol is a useful research compound. Its molecular formula is C16H15N5OS2 and its molecular weight is 357.45. The purity is usually 95%.

4-Chloro-6-ethoxy-2-(methylsulfinyl)pyrimidine

Usually In Stock

• CAS RN:
• 1289386-28-2

• Formula:
• C7H9ClN2O2S

• InChI:
• InChI=1S/C7H9ClN2O2S/c1-3-12-6-4-5(8)9-7(10-6)13(2)11/h4H,3H2,1-2H3

• InChIKey:
• FYIAPGSVAJFRDH-UHFFFAOYSA-N

• 4-Chloro-6-ethoxy-2-(methylsulfinyl)pyrimidine is a useful research compound. Its molecular formula is C7H9ClN2O2S and its molecular weight is 220.671. The purity is usually 95%.